(1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride
Overview
Description
(1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride is an organophosphorus compound characterized by the presence of a dimethylphosphoryl group attached to an ethan-1-amine backbone
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride typically involves the reaction of dimethylphosphoryl chloride with an appropriate amine under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions. The product is then purified through crystallization or other suitable methods to obtain the hydrochloride salt.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using automated reactors and stringent quality control measures to ensure the purity and consistency of the final product. The process may include steps such as solvent extraction, distillation, and recrystallization to achieve the desired specifications.
Chemical Reactions Analysis
Types of Reactions
(1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding phosphine oxides.
Reduction: Reduction reactions can convert the phosphoryl group to a phosphine group.
Substitution: The amine group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield phosphine oxides, while substitution reactions can produce various alkylated or acylated derivatives.
Scientific Research Applications
(1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride has several applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis and as a precursor for the preparation of other organophosphorus compounds.
Biology: The compound can be used in studies involving enzyme inhibition and protein phosphorylation.
Industry: It is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of (1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride involves its interaction with molecular targets such as enzymes and receptors. The phosphoryl group can form covalent bonds with active sites of enzymes, leading to inhibition or modulation of their activity. This interaction can affect various biochemical pathways and cellular processes.
Comparison with Similar Compounds
Similar Compounds
- (1R)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride
- Phosphoramidates
- Dimethylphosphoryl derivatives
Uniqueness
(1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride is unique due to its specific stereochemistry and the presence of the dimethylphosphoryl group. This configuration can result in distinct chemical and biological properties compared to other similar compounds.
Properties
CAS No. |
2770353-40-5 |
|---|---|
Molecular Formula |
C4H13ClNOP |
Molecular Weight |
157.6 |
Purity |
95 |
Origin of Product |
United States |
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